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Compound of Interest

Compound Name: 1-Heptene, 3-methoxy-

Cat. No.: B080564 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: 1-Heptene, 3-methoxy- is not a widely documented or commercially prevalent

fragrance ingredient. The following application notes and protocols are based on the general

characteristics of aliphatic ethers and standard practices in the fragrance industry. All

recommendations should be validated through rigorous in-house testing.

Introduction
1-Heptene, 3-methoxy-, a member of the aliphatic ether chemical family, presents a potentially

novel ingredient for fragrance formulation. Ethers are known for their volatility, stability, and

ability to impart light, fresh, and diffusive top notes in a fragrance composition.[1] Their

solvency also aids in the blending of various fragrance raw materials.[1] This document outlines

the predicted olfactory properties of 1-Heptene, 3-methoxy- and provides detailed protocols

for its evaluation and application in fragrance formulations.

Predicted Olfactory Profile and Physicochemical
Properties
Based on its molecular structure—an eight-carbon chain with a methoxy group and a double

bond—1-Heptene, 3-methoxy- is anticipated to possess a unique and complex odor profile.

Aliphatic ethers are often characterized by light, fresh, fruity, or green notes.[1] The presence of

the heptene backbone may introduce additional nuances.
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Table 1: Predicted Olfactory Characteristics of 1-Heptene, 3-methoxy-

Olfactory Facet Predicted Descriptor Rationale

Primary Green, Ethereal

Common characteristics of

short to medium-chain aliphatic

ethers.[1]

Secondary Fruity (unripe), Waxy

The seven-carbon chain may

contribute fatty or waxy

undertones, with the ether and

double bond suggesting a non-

sweet, unripe fruitiness.

Tertiary Herbaceous, slightly metallic

Potential for subtle herbal

notes and a clean, metallic

nuance often found in green

fragrance materials.[2]

Table 2: Physicochemical Properties of 1-Heptene, 3-methoxy- (Source: PubChem)

Property Value

Molecular Formula C8H16O

Molecular Weight 128.21 g/mol

IUPAC Name 3-methoxyhept-1-ene

Kovats Retention Index 743.7 (Standard non-polar)

Applications in Fragrance Formulation
The predicted olfactory profile of 1-Heptene, 3-methoxy- suggests its utility as a top note

ingredient to add lift, freshness, and a unique green-fruity character to a variety of fragrance

types.

Table 3: Potential Applications and Recommended Usage Levels (Hypothetical)
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Fragrance Type Intended Effect
Recommended
Concentration in
Fragrance Concentrate (%)

Green/Fougère

Introduce a dewy, freshly cut

stem or crushed leaf effect.[3]

[4][5]

0.1 - 2.0

Fruity (Citrus/Apple/Pear)
Enhance the naturalness and

add a crisp, unripe nuance.
0.2 - 3.0

Floral (Muguet, Lilac)

Provide a fresh, green lift to

delicate white floral

compositions.[6]

0.05 - 1.5

Aquatic/Ozonic
Contribute a clean, ethereal,

and slightly metallic top note.
0.1 - 2.5

Experimental Protocols
The following protocols are standardized procedures for the evaluation of a new fragrance

ingredient.

Sensory Evaluation Protocol
Objective: To characterize the olfactory profile of 1-Heptene, 3-methoxy- and determine its

odor detection threshold.

Materials:

1-Heptene, 3-methoxy-

Ethanol (perfumer's grade, odorless)

Glass beakers and graduated cylinders

Pipettes

Smelling strips (blotters)
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A panel of at least 5 trained sensory assessors

Procedure:

Preparation of Dilutions: Prepare serial dilutions of 1-Heptene, 3-methoxy- in ethanol: 10%,

1%, 0.1%, and 0.01%.

Blotter Preparation: Dip smelling strips into each dilution and the neat material. Allow the

ethanol to evaporate for approximately 10-15 seconds.

Olfactory Assessment:

Present the blotters to the sensory panel in a randomized order.

Panelists should evaluate the odor at three time points:

Top Note (0-10 minutes): Initial impression.

Heart Note (10-60 minutes): Evolution of the scent.

Base Note (>60 minutes): The dry-down character.

Panelists will record descriptive terms for the odor at each stage.

Data Analysis: Compile the descriptors from all panelists to create a comprehensive olfactory

profile. Determine the lowest concentration at which the odor is consistently detected to

establish the approximate odor threshold.

Preparation
Evaluation

Analysis

Prepare Dilutions
(0.01% to 100%) Dip Smelling Strips Present to Panel Assess at T=0 min

(Top Note)
Assess at T=10 min

(Heart Note)
Assess at T=60 min

(Base Note) Compile Descriptors Determine Odor Threshold
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Sensory Evaluation Workflow Diagram.

Stability Testing Protocol
Objective: To assess the stability of 1-Heptene, 3-methoxy- in a representative cosmetic base

under accelerated aging conditions.[7][8][9]

Materials:

1-Heptene, 3-methoxy-

Unperfumed cosmetic base (e.g., a simple lotion or shower gel)

Glass jars with airtight lids

Oven/incubator set to 40°C

UV light chamber

Refrigerator set to 4°C

Control sample (unperfumed base)

GC-MS equipment for quantitative analysis

Procedure:

Sample Preparation:

Prepare a 1% solution of 1-Heptene, 3-methoxy- in the cosmetic base.

Divide the perfumed base and the unperfumed control into four sets of samples.

Storage Conditions:

Set 1 (Control): Store at room temperature (approx. 20-22°C) in the dark.

Set 2 (Elevated Temperature): Store in the oven at 40°C.[9]

Set 3 (UV Exposure): Store in the UV light chamber.
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Set 4 (Cold Temperature): Store in the refrigerator at 4°C.

Evaluation Schedule: Evaluate the samples at Week 0, Week 1, Week 4, Week 8, and Week

12.

Assessment Parameters:

Physical: Color, clarity, viscosity, and phase separation.

Chemical: pH of the base.

Olfactory: Changes in the scent profile compared to the control.

Quantitative (Optional): Use GC-MS to quantify the concentration of 1-Heptene, 3-
methoxy- at each time point to assess for degradation.[10][11]

Data Recording: Record all observations in a structured table for comparison.
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Stability Testing Workflow Diagram.

Logical Relationships in Fragrance Formulation
The successful incorporation of a new ingredient like 1-Heptene, 3-methoxy- depends on its

relationship with other components in the fragrance pyramid and its performance in the final
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product base.
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Logical Relationships in Formulation.

Conclusion
While direct data on the use of 1-Heptene, 3-methoxy- in fragrances is not readily available,

its chemical structure as an aliphatic ether suggests potential as a novel top note ingredient

with a green and fruity character. The protocols provided offer a standardized framework for

researchers and perfumers to systematically evaluate its olfactory properties, stability, and

suitability for inclusion in fragrance compositions. Rigorous sensory and stability testing is

imperative to validate its performance and safety before commercial application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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